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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

safe handling and disposal of 2-Chloroethanol, ensuring laboratory safety and regulatory

compliance.

2-Chloroethanol, a highly toxic and flammable substance, necessitates stringent disposal

protocols to mitigate risks to personnel and the environment. This guide provides essential,

step-by-step procedures for its safe management and disposal, aligning with best practices in

laboratory safety.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, tightly

fitting safety goggles, a face shield (8-inch minimum), chemical-resistant gloves, and a

complete suit protecting against chemicals.[1] All handling of 2-Chloroethanol and its waste

should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[2]

Key Hazard Information:
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Hazard Classification Description

Toxicity

Very toxic by inhalation, in contact with skin, and

if swallowed.[3] May be fatal if inhaled,

swallowed, or absorbed through the skin.[3]

Flammability

Flammable liquid and vapor. Keep away from

heat, sparks, open flames, and other ignition

sources.[1][2]

Environmental Hazard
Harmful to aquatic life.[3] Discharge into the

environment must be avoided.[1]

UN Number 1135

Step-by-Step Disposal Procedure
The recommended and primary method for the disposal of 2-Chloroethanol is through

incineration by a licensed hazardous waste disposal company.

Step 1: Collection and Storage of Waste

Container: Use a dedicated, properly labeled, and compatible waste container. The container

must be kept tightly closed in a dry, cool, and well-ventilated area.[2][3]

Labeling: Immediately attach a completed hazardous waste label to the container as soon as

waste is added.[2] The label should clearly identify the contents as "Hazardous Waste: 2-
Chloroethanol" and include the associated hazard symbols.

Segregation: Store the 2-Chloroethanol waste away from incompatible materials, such as

strong bases and oxidants.[4]

Step 2: Arranging for Disposal

Licensed Disposal Company: Contact a licensed and reputable hazardous waste disposal

company to arrange for the pickup and disposal of the 2-Chloroethanol waste.[1][3] Do not

attempt to dispose of this chemical through standard laboratory drains or as regular trash.
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Documentation: Maintain all records of waste generation, storage, and disposal in

accordance with local, state, and federal regulations.

Step 3: Incineration

The designated disposal method is to "burn in a chemical incinerator equipped with an

afterburner and scrubber."[1][3] This process ensures the complete destruction of the

hazardous compound. Extra care must be taken during ignition due to its high flammability.

[1][3]

Contaminated Materials

Any materials, such as gloves, absorbent pads, or labware, that come into contact with 2-
Chloroethanol must be treated as hazardous waste.

These contaminated items should be collected in a separate, clearly labeled hazardous

waste container and disposed of in the same manner as the liquid waste.[1][3] Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[1][3]

Emergency Procedures for Spills
In the event of a spill, evacuate personnel to a safe area immediately.[1][3] Remove all sources

of ignition and ensure adequate ventilation.[1][3] Wearing appropriate PPE, contain the spill

using an inert absorbent material. Collect the absorbed material and place it in a sealed

container for disposal as hazardous waste.[4] Prevent the spill from entering drains or

waterways.[1]

Alternative Disposal Consideration
An alternative method described in patent literature involves the conversion of 2-chloroethanol
to the more readily biodegradable ethylene glycol. This process includes extraction into an

aqueous solution, pH adjustment to at least 10, and heating to form ethylene oxide and

ethylene glycol.[5] However, this is a chemical treatment process that may not be feasible or

permissible in a standard laboratory setting and should only be considered by facilities with the

appropriate engineering controls and permits.
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Below is a logical workflow for the proper disposal of 2-Chloroethanol.

Caption: Workflow for the safe disposal of 2-Chloroethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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